4-Benzoylphenyl 4-chlorobenzenesulfonate
Description
4-Benzoylphenyl 4-chlorobenzenesulfonate is an aryl sulfonate ester characterized by a benzoylphenyl group attached to a 4-chlorobenzenesulfonate moiety. Its molecular structure combines electron-withdrawing substituents (chlorine and benzoyl groups), which influence its reactivity and stability.
Properties
Molecular Formula |
C19H13ClO4S |
|---|---|
Molecular Weight |
372.8 g/mol |
IUPAC Name |
(4-benzoylphenyl) 4-chlorobenzenesulfonate |
InChI |
InChI=1S/C19H13ClO4S/c20-16-8-12-18(13-9-16)25(22,23)24-17-10-6-15(7-11-17)19(21)14-4-2-1-3-5-14/h1-13H |
InChI Key |
JHWGWFYREQTXAW-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Reactivity Comparison
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